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Compound of Interest

Compound Name: 2,3,6-Trinitrophenol

Cat. No.: B1228508

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and handling precautions for 2,3,6-
Trinitrophenol (CAS RN 603-10-1), a compound that, while useful in specific applications,
presents significant hazards. This document synthesizes data from multiple safety data sheets
(SDS) and expert guidelines to ensure the safe management of this chemical in a laboratory or
research setting. Adherence to these protocols is crucial for the protection of personnel and

property.

Chemical and Physical Properties

2,3,6-Trinitrophenol is a phenol substituted with nitro groups at the ortho- and meta-positions.
[1] It is recognized as a flammable solid and is toxic if swallowed or in contact with skin.[2]
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Property Value Source
CAS Number 603-10-1 [2]
Molecular Formula C6H3N307 [1]
Molecular Weight 229.10 g/mol [11[3]
Appearance Divided Solid [3]
Melting Point 119-120 °C [4]
Boiling Point Not Applicable [3]
Solubility Does not mix with water [3]

Hazard Identification and Classification

2,3,6-Trinitrophenol is classified as a hazardous substance.[3] When dry, it is explosive and

highly sensitive to heat, shock, and friction.[3][5] It is crucial to keep the compound wetted,

typically with over 30% water, to maintain a desensitized state.[3][6]

GHS Hazard Statements:

e H228: Flammable solid.[2][7]

e H301: Toxic if swallowed.[2][7]

» H311: Toxic in contact with skin.[2][7]

CHEMWATCH HAZARD RATINGS:[3]

Flammability: 3 (High)

Toxicity: 3 (High)

Body Contact: 3 (High)

Reactivity: 2 (Moderate)

Chronic: 2 (Moderate)
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Experimental Protocols for Safe Handling

The following protocols are a synthesis of best practices for handling 2,3,6-Trinitrophenol in a
research environment.

Personal Protective Equipment (PPE)

A critical aspect of safe handling involves the consistent and correct use of appropriate PPE.

PPE Item Specification Rationale

Tightly fitting safety goggles
with side-shields conforming to
Eye/Face Protection EN 166 (EU) or NIOSH (US).

[2] A face shield is also

Protects against splashes and

airborne particles.

recommended.[5]

Chemical-resistant gloves
(e.g., nitrile with a minimum
) thickness of 0.11 mm).[6] Prevents skin contact and
Hand Protection ] ]
Always inspect gloves before absorption.
use and use proper glove

removal technique.[8]

Fire/flame resistant and ) ]
, , , Protects against skin exposure
) ] impervious clothing, such as a o
Skin and Body Protection ) and contamination of personal
lab coat buttoned to its full

clothing.
length.[2][5]

A full-face respirator is required ] ] )
Prevents inhalation of toxic

Respiratory Protection if exposure limits are exceeded dust
ust.

or if dust is generated.[2]

Storage and Handling Procedures

Proper storage and handling are paramount to preventing accidents.

e Receiving and Storage:
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o Upon receipt, immediately label the container with the date received and the date opened.

[°]
o Store in the original, tightly closed container in a cool, dry, well-ventilated area.[5][9]

o Ensure the compound remains wetted with at least 30% water.[6] Regularly inspect water
levels (e.g., every six months) and add water as needed.[6]

o Store away from incompatible materials, heat, sparks, and open flames.[5] Incompatible
materials include strong oxidizers, alkalis, heavy metals (copper, lead, zinc), and reducing
agents.[3]

o Do not store on uncoated concrete, as this can form friction-sensitive calcium picrate.[3]

e Handling in the Laboratory:

[e]

Designate a specific area for handling 2,3,6-Trinitrophenol.

o Ensure adequate exhaust ventilation to prevent the accumulation of particulates.[3]
o Avoid the formation of dust and aerosols.[7]

o Use explosion-proof electrical and ventilating equipment.[2]

o Ground and bond containers and receiving equipment to prevent static discharge.[2]
o Do not eat, drink, or smoke in the handling area.[2]

o Wash hands thoroughly after handling.[2]

Disposal Protocol

All waste containing 2,3,6-Trinitrophenol must be treated as hazardous waste.
o Collect all waste in clearly labeled, suitable, and closed containers for disposal.[7]

e Do not allow the material to dry out in the waste container.
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» Dispose of contents and container in accordance with all local, state, and federal regulations.

[2][3]

e Puncture empty containers to prevent reuse before disposal at an authorized landfill.[3]

Toxicity Data

Understanding the toxicity of 2,3,6-Trinitrophenol is essential for risk assessment.

Parameter Value Species Route Source

LD50 (Lethal

290 £57.5mg/kg Male F344 rats Oral [10][11]
Dose, 50%)
LD50 (Lethal Female F344

200 £ 42.9 mg/kg Oral [10][11]
Dose, 50%) rats
NOAEL (No-
Observed-

16.3 mg/kg/day Newborn rats Oral (18 days) [10]

Adverse-Effect

Level)

Chronic exposure to aromatic nitro compounds may lead to liver and kidney damage.[3]
Symptoms of acute intoxication by dinitrophenol derivatives include a rapid increase in body
temperature, breathing rate, and heart rate.[3]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures
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Exposure Route First-Aid Protocol

Rinse mouth with water. Do NOT induce
) vomiting. Immediately call a doctor or Poison
Ingestion .
Control Center.[2] Give at least 3 tablespoons of

water.[3]

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o
artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[2]

Immediately remove all contaminated clothing.
Skin Contact Wash off with soap and plenty of water. Consult
a doctor.[2]

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15
Eye Contact i L

minutes. Ensure complete irrigation of the eye.

Consult a doctor.[2][3]

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, CO2, water spray, or alcohol-resistant foam.[2][3]
For large fires, use water spray, fog, or foam.[3]

e Hazards: The compound is a flammable solid that can burn and propagate flame easily, even
when partially wetted.[3] Combustion products include carbon dioxide (CO2) and nitrogen
oxides (NOx).[3]

o Protective Actions: Wear a self-contained breathing apparatus and protective gloves.[2][3]
Alert emergency responders and inform them of the location and nature of the hazard.[3]

Accidental Release Measures

e Minor Spills:

o Remove all ignition sources.[3]
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[e]

Avoid contact with the spilled material. Do not touch or walk through it.[3]

o

Prevent dust formation.[7]

[¢]

Dampen spilled solids with water to keep them wet.[12]

[e]

Use a damp spill response pad to absorb the material.[12]

o Place the absorbed material in a suitable, closed container for disposal.[7][12]
o Major Spills:

o Evacuate personnel to a safe area and move upwind.[3][7]

o Alert emergency responders.[3]

o Avoid all personal contact, including inhalation.[3]

o Prevent further leakage or spillage if it is safe to do so.[7]

Visualized Workflows and Relationships

The following diagrams illustrate key safety workflows and hazard relationships for 2,3,6-
Trinitrophenol.
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Caption: Experimental workflow for the safe handling of 2,3,6-Trinitrophenol.
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Initiating Factors Incompatible Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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